1-(5-chloro-2-pyridinyl)-4-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine

• IUPAC Name: 5-[[4-(5-chloropyridin-2-yl)piperazin-1-yl]methyl]-3-thiophen-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C16H16ClN5OS/c17-12-3-4-14(18-10-12)22-7-5-21(6-8-22)11-15-19-16(20-23-15)13-2-1-9-24-13/h1-4,9-10H,5-8,11H2
• InChI Key: JRKLZOUVBPNJMQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NC(=NO2)C3=CC=CS3)C4=NC=C(C=C4)Cl
• Molecular Formula: C16H16ClN5OS
• Molecular Weight: 361.8 g/mol

Description

The compound “1-(5-chloro-2-pyridinyl)-4-{[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}piperazine” is a complex organic molecule. It contains a piperazine ring, which is a common feature in many pharmaceuticals. It also includes a pyridine ring with a chlorine substituent, a thiophene ring, and an oxadiazole ring.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple heterocyclic rings. The electron-donating properties of the nitrogen atoms in the piperazine ring, the electron-withdrawing properties of the chlorine atom on the pyridine ring, and the aromaticity of the thiophene and oxadiazole rings would all contribute to the compound’s chemical behavior.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The presence of multiple heteroatoms (nitrogen, sulfur, and chlorine) could potentially make this compound reactive towards a variety of electrophiles and nucleophiles.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as its polarity, solubility, melting point, and boiling point would be influenced by the presence and arrangement of its various functional groups.